2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol

• CAS No.: 89449-80-9
• Molecular Formula: C13H25NO5
• Molecular Weight: 275.34 g/mol
• IUPAC Name: 2-nitro-1-(oxolan-2-yloxy)nonan-3-ol
• InChI: InChI=1S/C13H25NO5/c1-2-3-4-5-7-12(15)11(14(16)17)10-19-13-8-6-9-18-13/h11-13,15H,2-10H2,1H3
• InChI Key: KRAWYJATLAEFFS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(COC1CCCO1)[N+](=O)[O-])O

Description

2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol is an organic compound with the molecular formula C13H25NO5

Preparation Methods

The synthesis of 2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol can be achieved through several synthetic routesThe reaction conditions typically require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions, using reagents such as hydrogen gas and a palladium catalyst.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents and conditions used.

Substitution: The tetrahydrofuran ring can undergo substitution reactions, where different functional groups can be introduced to modify the compound’s properties.

Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions and pathways.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, influencing cellular processes and signaling pathways. The tetrahydrofuran ring and nonanol chain contribute to the compound’s overall stability and reactivity, allowing it to interact with various biological molecules .

Comparison with Similar Compounds

2-Nitro-1-tetrahydro-furan-2-yloxy-nonan-3-ol can be compared with other similar compounds, such as:

Nitroalkanes: These compounds also contain a nitro group and undergo similar chemical reactions.

Tetrahydrofuran derivatives: Compounds with a tetrahydrofuran ring share similar structural features and reactivity.

Nonanol derivatives: These compounds have a nonanol chain and exhibit similar physical and chemical properties